Cas no 54397-83-0 (12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid)

• Product Name: 12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid
• CAS No: 54397-83-0
• Molecular Formula: C₂₀H₃₂O₃
• Molecular Weight: 320.46628
• CID: 367177
• PubChem ID: 24895806

12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Properties

Names and Identifiers

• 5,8,10,14-Eicosatetraenoicacid, 12-hydroxy-, (5Z,8Z,10E,12S,14Z)-
• 12(S)-Hydroxy-(5Z,8Z,10E,14Z)-eicosatetraenoic Acid
• 12(S)-HETE
• 12(S)-HETE Lipid Maps MS Standard
• 12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid
• (S)-12-HETE

• InChIKey： ZNHVWPKMFKADKW-LQWMCKPYSA-N
• Inchi： InChI=1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1
• SMILES： CCCCC/C=C\C[C@@H](/C=C/C=C\C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 320.23500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 14
• Heavy Atom Count: 23
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 5.18750
• PSA: 57.53000
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Color/Form: ~100 μg/mL in ethanol
• Color/Form: Not determined
• Solubility: Not determined

12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Security Information

• Symbol:
• WGK Germany：1
• Safety Instruction： S7-S16-S26-S36
• Risk Phrases：R11
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1170 3/PG 2
• Hazard Statement： H225-H319
• Warning Statement： P210-P280-P305+P351+P338-P337+P313-P403+P235
• Storage Condition：−20°C
• Risk Phrases： 11
• Signal Word：Danger
• FLUKA BRAND F CODES：8-10-23

12(S)-Hydroxy (5Z,8Z,10E,14Z)-Eicosatetraenoic Acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids